Cas no 214839-77-7 (3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-)
214839-77-7 structure
Product Name:3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
CAS No:214839-77-7
MF:C7H13N3O
MW:155.197621107101
CID:242983
PubChem ID:28743052
Update Time:2025-04-19
3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
- 4-(3-aminopropyl)-5-methyl-1,2-dihydropyrazol-3-one
- 214839-77-7
- 4-(3-Aminopropyl)-3-methyl-1H-pyrazol-5-ol
- DTXSID50651602
- 4-(3-Aminopropyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
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- Inchi: 1S/C7H13N3O/c1-5-6(3-2-4-8)7(11)10-9-5/h2-4,8H2,1H3,(H2,9,10,11)
- InChI Key: SAVKVJYSEXVOBY-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NN1)CCCN
Computed Properties
- Exact Mass: 155.10599
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15
3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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